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Compound of Interest

Compound Name:
2-Amino-4-chloro-5-

methylbenzonitrile

Cat. No.: B1278621 Get Quote

An In-depth Technical Guide to the Safety of 2-Amino-4-chloro-5-methylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for 2-Amino-4-
chloro-5-methylbenzonitrile (CAS No: 289686-80-2). It is intended for informational purposes

for a professional audience and should not be substituted for a comprehensive Safety Data

Sheet (SDS) provided by the manufacturer or supplier. Safety data for this specific compound

is limited, and appropriate laboratory safety practices should always be followed.

Chemical Identification and Physical Properties
2-Amino-4-chloro-5-methylbenzonitrile is a substituted benzonitrile that serves as a versatile

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its utility in research

and development, particularly in the creation of anti-cancer agents and pesticides, necessitates

a thorough understanding of its safety profile.[1]

Table 1: Chemical and Physical Properties of 2-Amino-4-chloro-5-methylbenzonitrile
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Property Value Reference

CAS Number 289686-80-2 [1][2]

Molecular Formula C₈H₇ClN₂ [1][2][3]

Molecular Weight 166.61 g/mol [1][2][3]

Appearance Yellow solid [1]

Purity ≥ 98% [1]

PSA (Polar Surface Area) 49.8 Å² [2]

XLogP3 2.68348 [2]

Storage Temperature 0-8°C [1]

Hazard Identification and Toxicological Information
As of the latest review of available literature and safety data sheets, there is limited specific

toxicological information for 2-Amino-4-chloro-5-methylbenzonitrile. One supplier notes "no

data available" for GHS classification, hazard statements, and precautionary statements.[2]

Another provides no specific warnings.[1]

Due to the absence of direct toxicological data, a precautionary approach is warranted. The

chemical structure, containing an amino group, a chloro group, and a nitrile group on a

benzene ring, suggests that the compound should be handled with care, assuming it may be

harmful if inhaled, ingested, or comes into contact with skin.

For context, a structurally similar compound, 2-Amino-4-chlorobenzonitrile (CAS No: 38487-86-

4), is classified with the following hazards:

Skin irritation (Category 2)

Serious eye irritation (Category 2)

Specific target organ toxicity — single exposure (Respiratory system) (Category 3)
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It is crucial to note that this information is for a different, albeit structurally related, compound

and should be used for informational purposes only. It does not represent a formal hazard

classification for 2-Amino-4-chloro-5-methylbenzonitrile.

Safe Handling and Storage Protocols
Proper handling and storage are essential to minimize exposure and ensure laboratory safety.

Handling
Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear suitable protective clothing and chemical-resistant gloves (e.g.,

nitrile rubber).[2]

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with an

appropriate particulate filter.

Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the

work area. Wash hands thoroughly after handling.

Process Controls: Avoid the formation of dust and aerosols.[2] Use non-sparking tools and

take measures to prevent electrostatic discharge.[2]

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] A

storage temperature of 0-8°C is recommended.[1]

Incompatibilities: Store away from incompatible materials and foodstuff containers.[2] While

specific incompatibilities are not listed, it is prudent to avoid strong oxidizing agents.

Emergency and First Aid Procedures
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The following are general first aid recommendations. In case of exposure, seek immediate

medical attention and provide the attending physician with the compound's Safety Data Sheet.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person.

Experimental Workflows and Logical Relationships
The following diagrams illustrate standard workflows for handling chemical compounds of this

nature and the logical steps for risk assessment.
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Caption: A standard workflow for handling chemical reagents.
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Caption: Logical flow of first aid response to chemical exposure.

Conclusion
While 2-Amino-4-chloro-5-methylbenzonitrile is a valuable building block in chemical

synthesis, the publicly available safety and toxicological data for this specific compound is

sparse. Therefore, it is imperative that researchers, scientists, and drug development

professionals handle this chemical with a high degree of caution, adhering to stringent safety

protocols and utilizing appropriate personal protective equipment. All laboratory activities

involving this compound should be preceded by a thorough risk assessment, and emergency

procedures should be clearly understood by all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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